Cas no 1856-58-2 ((3S,3aR,4aS,8aR,9aR)-3,8a-dimethyl-5-methylidenedecahydronaphtho[2,3-b]furan-2(3H)-one)

• Product Name: (3S,3aR,4aS,8aR,9aR)-3,8a-dimethyl-5-methylidenedecahydronaphtho[2,3-b]furan-2(3H)-one
• CAS No: 1856-58-2
• Molecular Formula: C₁₅H₂₂O₂
• Molecular Weight: 234.334
• CID: 1382727
• PubChem ID: 6451323

(3S,3aR,4aS,8aR,9aR)-3,8a-dimethyl-5-methylidenedecahydronaphtho[2,3-b]furan-2(3H)-one Properties

Names and Identifiers

• (3S,3aR,4aS,8aR,9aR)-3,8a-dimethyl-5-methylidenedecahydronaphtho[2,3-b]furan-2(3H)-one
• (3S,3aR,4aS,8aR,9aR)-3,8a-dimethyl-5-methylidene-3a,4,4a,6,7,8,9,9a-octahydro-3H-benzo[f][1]benzofuran-2-one
• Dihydroisoalantolactone
• (3S,3aR,4aS,8aR,9aR)-3,8a-dimethyl-5-methylenedecahydronaphtho[2,3-b]furan-2(3H)-one
• 1856-58-2
• Decahydro-3,8a-dimethyl-5-methylenenaphtho(2,3-b)furan-2(3H)-one (3S-(3alpha,3abeta,4abeta,8aalpha,9abeta))-
• Naphtho(2,3-b)furan-2(3H)-one, decahydro-3,8a-dimethyl-5-methylene-, (3S-(3alpha,3abeta,4abeta,8aalpha,9abeta))-
• (3S,3aR,4aS,8aR,9aR)-3,8a-dimethyl-5-methylidene-3a,4,4a,6,7,8,9,9a-octahydro-3H-benzo[][1]benzouran-2-one
• AKOS040751577
• 3,8a-Dimethyl-5-methylidenedecahydronaphtho[2,3-b]furan-2(3H)-one
• DTXSID60939983
• CHEBI:191724
• 11,13-Dihydroisoalantolactone
• CHEMBL486423

• InChIKey： YYJRTJYCOMIDIC-GGAZOKNXSA-N
• Inchi： InChI=1S/C15H22O2/c1-9-5-4-6-15(3)8-13-11(7-12(9)15)10(2)14(16)17-13/h10-13H,1,4-8H2,2-3H3/t10-,11+,12-,13+,15+/m0/s1
• SMILES： CC1C2CC3C(=C)CCCC3(CC2OC1=O)C

Computed Properties

• Exact Mass: 234.161979940g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 234.161979940g/mol
• Heavy Atom Count: 17
• Complexity: 373
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmanolides, secoeudesmanolides, and derivatives